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Technical Monograph: Physicochemical Profiling of 3,6-Dimethylpyrazine-2-thiol

Executive Summary

3,6-Dimethylpyrazine-2-thiol (CAS: 5788-49-8) is a sulfur-containing heterocyclic compound
belonging to the alkylpyrazine class.[1] It is primarily utilized in flavor chemistry for its potent
organoleptic properties, contributing "meaty," "nutty," and "roasted" notes to food matrices.[1]
Beyond its sensory applications, it serves as a critical intermediate in the synthesis of bioactive
coordination complexes and pharmaceutical candidates.[1]

This guide provides a rigorous physicochemical analysis of the compound, with a specific focus
on its thiol-thione tautomerism—a defining characteristic that dictates its solubility, reactivity,
and biological interaction.[1]

Chemical Identity & Structural Analysis
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Parameter Detail

IUPAC Name 3,6-Dimethylpyrazine-2-thiol

3,6-Dimethyl-2(1H)-pyrazinethione; 2-Mercapto-
Common Synonyms ) )
3,6-dimethylpyrazine

CAS Registry Number 5788-49-8

Molecular Formula CeHsN2S

Molecular Weight 140.21 g/mol

SMILES CC1=CN=C(C(=S)N1)C

InChlKey ARBPVCYTFYHIPO-UHFFFAOYSA-N

The Thiol-Thione Tautomerism

A critical "Expertise"” insight for researchers is that 3,6-dimethylpyrazine-2-thiol exists
predominantly as the thione tautomer (2(1H)-pyrazinethione) in both the solid state and polar
solvents. This is due to the stabilization energy provided by the thioamide resonance forms and
intermolecular hydrogen bonding (N-H[1]---S).

» Implication for Reactivity: Electrophilic attacks (e.g., alkylation) can occur at the Sulfur (S-
alkylation) or Nitrogen (N-alkylation) depending on pH and solvent, but S-alkylation is
generally favored under basic conditions where the thiolate anion is formed.[1]
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Figure 1: Tautomeric equilibrium favoring the Thione form in neutral conditions.

Physicochemical Properties
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Property

Value | Description

Note

Physical State

Solid (Crystalline)

Often appears as pale yellow

needles or powder.

Melting Point

>150°C (Estimated)

High MP relative to MW due to
intermolecular H-bonding in

thione form.

Lower than expected for the

LogP (Octanol/Water) ~0.2-0.6 aromatic thiol due to the polar
thione character.
Acidic due to resonance

pKa (Thiol group) ~6.5-7.5 stabilization of the thiolate

anion.

Soluble in Ethanol, DMSO,

Dissolves readily in basic

Solubility dilute Alkali.[1] Slightly soluble aqueous solutions (forming
in water. thiolate).
] Low odor threshold; typical of
Odor Profile Meaty, Nutty, Sulfurous

alkylpyrazines.[1]

Spectroscopic Characterization

Accurate identification requires distinguishing the 3,6-isomer from the 3,5- or 2,3-isomers.[1]

Nuclear Magnetic Resonance (NMR)

e H NMR (DMSO-ds, Predicted):

o

shift or disappear due to exchange.[1]

o

[¢]

[¢]

0 7.8 - 8.0 ppm (s, 1H): Ring proton at position C-5.

0 2.3 - 2.5 ppm (s, 3H): Methyl group at C-3.

0 2.2 - 2.4 ppm (s, 3H): Methyl group at C-6.

0 13.5 ppm (br s, 1H): N-H proton (indicative of thione form). Note: If in CDClIs, this may
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o Differentiation: The 3,6-isomer lacks the symmetry of the 3,5-isomer (which would show a
single methyl signal integration of 6H).[1]

Mass Spectrometry (MS)

e Molecular lon (M+): m/z 140.

e Fragmentation: Loss of SH (M-33) and methyl nitriles are common.

Experimental Protocol: Synthesis & Purification

Objective: Synthesis of 3,6-Dimethylpyrazine-2-thiol from 2-chloro-3,6-dimethylpyrazine.

Mechanism: Nucleophilic Aromatic Substitution (SnAr).

Reagents:

e Precursor: 2-Chloro-3,6-dimethylpyrazine (1.0 eq).
e Nucleophile: Sodium Hydrosulfide (NaSH) hydrate (2.0 - 3.0 eq) OR Thiourea (1.1 eq).

e Solvent: Ethanol (95%) or Propylene Glycol (for higher temp).

Step-by-Step Workflow:

o Preparation: Dissolve 2-chloro-3,6-dimethylpyrazine in Ethanol (0.5 M concentration).
e Addition: Add NaSH hydrate portion-wise to the stirring solution.

o Reflux: Heat the mixture to reflux (approx. 78-80°C) for 4—6 hours. Monitor by TLC (Mobile
phase: Hexane/EtOAc 3:1). The starting material spot should disappear.

o Workup:
o Cool reaction to room temperature.
o Concentrate solvent under reduced pressure.

o Dilute residue with water (pH will be basic).
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o Critical Step: Acidify carefully with 1M HCI to pH ~4-5. The product (thione form) will
precipitate.

o Purification: Filter the solid. Recrystallize from Ethanol/Water to obtain pale yellow crystals.
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Click to download full resolution via product page
Figure 2: Synthesis workflow via Nucleophilic Aromatic Substitution.

Applications & Reactivity

e Flavor Chemistry: Used at ppm levels.[2][3] The "roasted" note is generated via Maillard
reaction pathways where the sulfur atom plays a key role in redox cycling.
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» Metal Coordination: The N and S atoms act as a bidentate ligand system (N,S-donor),
capable of forming stable complexes with Cu(l), Ag(l), and Pt(l1).[1]

 Biological Activity: While 2,5-dimethylpyrazine shows sedative effects in mice, 3,6-
dimethylpyrazine-2-thiol has been reported to not significantly affect sleep duration,
indicating a distinct pharmacological profile driven by the thiol moiety [1].[1]

Safety & Handling (SDS Summary)
e Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).[1]
e Odor: Stench. Handle in a fume hood.

o Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C. Thiols are prone to
oxidation to disulfides (Dimerization) upon air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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